Cas no 2082-64-6 (4-Chlorobenzyl thiocyanate, 98%)

4-Chlorobenzyl thiocyanate, 98% structure
2082-64-6 structure
Product Name:4-Chlorobenzyl thiocyanate, 98%
CAS No:2082-64-6
MF:C8H6ClNS
MW:183.657939434052
CID:825244
PubChem ID:96152
Update Time:2025-04-19

4-Chlorobenzyl thiocyanate, 98% Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)methyl thiocyanate
    • 4-Chlorobenzyl thiocyanate
    • 1-chloro-4-thiocyanatomethyl-benzene
    • 4-Chlor-benzylthiocyanat
    • 4-ClC6H4CH2SCN
    • p-chlorobenzyl thiocyanate
    • Thiocyanic acid,4-chlorobenzyl ester
    • 4-Chlorobenzyl thiocyanate, 98%
    • MDL: MFCD01680436
    • Inchi: 1S/C8H6ClNS/c9-8-3-1-7(2-4-8)5-11-6-10/h1-4H,5H2
    • InChI Key: LCVXZQSGKZLSOR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC#N

Computed Properties

  • Exact Mass: 182.99100
  • Monoisotopic Mass: 182.9909481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Density: 1.26
  • PSA: 49.09000
  • LogP: 3.05428

4-Chlorobenzyl thiocyanate, 98% Security Information

  • HazardClass:IRRITANT-HARMFUL

4-Chlorobenzyl thiocyanate, 98% Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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